Cas no 620547-85-5 ((Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate)

• Product Name: (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• CAS No: 620547-85-5
• MF: C₂₁H₂₀O₇
• MW: 384.379306793213
• CID: 5418442
• PubChem ID: 1754229
• Update Time: 2025-05-21

(Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate Chemical and Physical Properties

Names and Identifiers

• (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate
• ethyl 2-{(2Z)-2-(2,3-dimethoxyphenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C21H20O7/c1-4-26-19(22)12-27-14-8-9-15-17(11-14)28-18(20(15)23)10-13-6-5-7-16(24-2)21(13)25-3/h5-11H,4,12H2,1-3H3
• InChI Key： QWXJBHYUIPQTNV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)COC1C=C2OC(=CC3=CC=CC(OC)=C3OC)C(=O)C2=CC=1

Computed Properties

• Exact Mass: 384.12090297g/mol
• Monoisotopic Mass: 384.12090297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

Introduction to (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology. Among these, (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate, with the CAS number 620547-85-5, has garnered attention due to its unique structural properties and potential applications. This compound, characterized by its complex benzofuran core and ester functionalities, is of particular interest in the development of novel therapeutic agents.

The molecular structure of (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate encompasses several key features that contribute to its biological activity. The benzofuran ring system is a common motif in natural products and pharmaceuticals, known for its ability to interact with biological targets. Specifically, the presence of the 2-(2,3-dimethoxybenzylidene) moiety suggests potential antioxidant and anti-inflammatory properties, which are critical in addressing various chronic diseases.

In recent years, there has been a surge in research focused on developing molecules with multifunctional capabilities. The ester group in (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate not only enhances solubility but also serves as a site for further chemical modifications. This flexibility allows researchers to explore diverse derivatives that could exhibit enhanced efficacy or improved pharmacokinetic profiles.

The significance of this compound is further underscored by its potential role in drug discovery. The benzofuran scaffold is well-documented for its presence in bioactive natural products, such as flavonoids and coumarins. These compounds have been extensively studied for their therapeutic effects on neurological disorders, cancer, and cardiovascular diseases. By leveraging the structural framework of benzofuran derivatives like (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate, scientists aim to develop next-generation drugs with improved target specificity and reduced side effects.

Recent advancements in computational chemistry have enabled the rapid screening of large libraries of compounds for potential biological activity. This high-throughput approach has been instrumental in identifying promising candidates for further investigation. In the context of (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate, computational models have predicted its interaction with various enzymes and receptors involved in metabolic pathways. These predictions provide valuable insights into its mechanism of action and guide experimental design.

The synthesis of complex molecules like (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate represents a significant challenge due to the intricate stereochemistry involved. However, modern synthetic methodologies have made considerable progress in addressing these challenges. Techniques such as asymmetric catalysis and transition-metal-catalyzed reactions have enabled the efficient construction of chiral centers and functional groups essential for biological activity.

In conclusion, the study of compounds like (Z)-ethyl 2-((2-(2,3-dimethoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yloxy)acetate (CAS no 620547-85-5) holds great promise for advancing our understanding of disease mechanisms and developing novel therapeutic strategies. The unique structural features of this molecule make it a valuable tool for researchers exploring new frontiers in chemical biology and drug discovery.